2,6-Dichloro-4-(hydroxymethyl)phenol
Cat. No. B114650
Key on ui cas rn:
22002-17-1
M. Wt: 193.02 g/mol
InChI Key: SQKUSGDAQJJKBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:13]1[O:14][CH2:15][CH2:16][CH2:17]1.[OH:1][C:2](=[O:3])[c:4]1[cH:5][c:6]([Cl:7])[c:8]([OH:9])[c:10]([Cl:11])[cH:12]1>>[OH:1][CH2:2][c:4]1[cH:5][c:6]([Cl:7])[c:8]([OH:9])[c:10]([Cl:11])[cH:12]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1cc(Cl)c(O)c(Cl)c1
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
OCc1cc(Cl)c(O)c(Cl)c1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
